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Compound of Interest

Compound Name: 3-BTMD

Cat. No.: B15555902 Get Quote

Compound Identification: 3-BTMD is the abbreviated name for Benzyltrimethylammonium

dichloroiodate.

Chemical Formula: C₁₀H₁₆Cl₂IN

CAS Number: 114971-52-7

Molecular Weight: 348.05 g/mol

Description: Benzyltrimethylammonium dichloroiodate (3-BTMD) is a quaternary ammonium

salt. It is typically a yellow to light brown crystalline powder.

Executive Summary
Benzyltrimethylammonium dichloroiodate (3-BTMD) is a chemical compound primarily utilized

as a reagent in organic synthesis. Its documented applications are predominantly in the fields

of iodination, chlorination, and oxidation of organic molecules. While its structural class as a

quaternary ammonium compound suggests potential antimicrobial properties, and some

commercial suppliers allude to other biological activities such as anti-inflammatory effects,

there is a notable absence of substantive scientific literature, including peer-reviewed in vitro

and in vivo studies, to validate these claims.

This document aims to provide a comprehensive overview of the currently available information

on 3-BTMD. However, due to the scarcity of research on its biological applications, the
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"Application Notes and Protocols" section will focus on its established role in chemical

synthesis and provide general protocols for assessing the potential biological activities of

quaternary ammonium compounds, as specific data for 3-BTMD is not available.

Chemical Applications: Application Notes
Primary Use: Reagent for Halogenation and Oxidation Reactions.

1. Iodination and Chlorination of Aromatic Compounds: 3-BTMD serves as a source of

electrophilic iodine and chlorine. It has been investigated for its ability to selectively halogenate

aromatic rings, a crucial step in the synthesis of many pharmaceutical and materials science

compounds.

2. Oxidation of Alcohols: The compound has been used in the oxidation of alcohols to

aldehydes and ketones. The reaction mechanism is thought to involve the transfer of a hydride

ion from the alcohol to a complex involving 3-BTMD.

Note for Researchers: While effective in these synthetic applications, researchers should be

aware of potential side reactions and the need for careful optimization of reaction conditions

(e.g., solvent, temperature, stoichiometry) to achieve desired product yields and selectivity.

Potential Biological Applications: A General
Overview
As a quaternary ammonium compound, 3-BTMD possesses structural features commonly

associated with antimicrobial activity. The positively charged nitrogen atom can interact with

negatively charged microbial cell membranes, potentially leading to membrane disruption and

cell death. Other suggested biological activities, such as anti-inflammatory effects or

interactions with growth factors, remain speculative without experimental evidence.

Experimental Protocols (General for Quaternary
Ammonium Compounds)
The following are generalized protocols that could be adapted to investigate the potential

biological activities of 3-BTMD. It is crucial to note that these are not established protocols for

3-BTMD and would require significant optimization and validation.
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In Vitro Antimicrobial Activity Assay
Objective: To determine the minimum inhibitory concentration (MIC) and minimum bactericidal

concentration (MBC) of 3-BTMD against various microorganisms.

Materials:

3-BTMD

Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

Fungal strains (e.g., Candida albicans)

Appropriate growth media (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

96-well microtiter plates

Spectrophotometer (plate reader)

Incubator

Protocol:

Preparation of 3-BTMD Stock Solution: Prepare a stock solution of 3-BTMD in a suitable

solvent (e.g., sterile deionized water or DMSO, ensuring the final solvent concentration in the

assay does not affect microbial growth).

Microbial Inoculum Preparation: Culture the microorganisms overnight and adjust the

turbidity to a 0.5 McFarland standard.

Serial Dilution: Perform a two-fold serial dilution of the 3-BTMD stock solution in the

appropriate growth medium in a 96-well plate.

Inoculation: Add the prepared microbial inoculum to each well. Include positive (microbes

only) and negative (medium only) controls.

Incubation: Incubate the plates at the optimal temperature for the specific microorganism

(e.g., 37°C for 24 hours for bacteria).
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MIC Determination: The MIC is the lowest concentration of 3-BTMD that completely inhibits

visible growth, as determined by visual inspection or by measuring the optical density at 600

nm.

MBC Determination: To determine the MBC, subculture the contents of the wells with no

visible growth onto agar plates. The MBC is the lowest concentration that results in a

significant reduction (e.g., 99.9%) in bacterial viability.

In Vitro Cytotoxicity Assay
Objective: To assess the cytotoxic effects of 3-BTMD on a mammalian cell line.

Materials:

3-BTMD

Mammalian cell line (e.g., HeLa, HEK293)

Complete cell culture medium (e.g., DMEM with 10% FBS)

96-well cell culture plates

MTT or similar cell viability reagent

Spectrophotometer (plate reader)

CO₂ incubator

Protocol:

Cell Seeding: Seed the cells in a 96-well plate at an appropriate density and allow them to

adhere overnight.

Treatment: Prepare serial dilutions of 3-BTMD in complete cell culture medium and add them

to the cells. Include a vehicle control.

Incubation: Incubate the cells for a specified period (e.g., 24, 48, or 72 hours) in a CO₂

incubator.
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Cell Viability Assessment: Add the MTT reagent to each well and incubate according to the

manufacturer's instructions.

Data Analysis: Measure the absorbance at the appropriate wavelength. Calculate the cell

viability as a percentage of the vehicle control and determine the IC₅₀ value (the

concentration that inhibits 50% of cell growth).

Data Presentation
As no quantitative data from in vitro or in vivo biological studies of 3-BTMD is available in the

scientific literature, a data table cannot be provided at this time. Should such data become

available, it would be structured as follows:

Table 1: Summary of In Vitro Antimicrobial Activity of 3-BTMD

Microorganism MIC (µg/mL) MBC (µg/mL)

S. aureus - -

E. coli - -

C. albicans - -

Table 2: Summary of In Vitro Cytotoxicity of 3-BTMD

Cell Line Incubation Time (h) IC₅₀ (µM)

HeLa 24 -

HEK293 48 -

Mandatory Visualizations
Due to the lack of information on signaling pathways or established experimental workflows for

the biological applications of 3-BTMD, the generation of meaningful Graphviz diagrams is not

feasible. A diagram of a hypothetical workflow for antimicrobial screening is provided for

illustrative purposes.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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